Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate

• Molecular Formula: C23H23IN2O6S
• Molecular Weight: 582.4 g/mol
• IUPAC Name: ethyl 2-[2-iodo-6-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C23H23IN2O6S/c1-5-31-20(27)13-32-21-17(24)10-14(11-18(21)30-4)12-19-22(28)26(2)23(33-19)25-15-6-8-16(29-3)9-7-15/h6-12H,5,13H2,1-4H3/b19-12-,25-23?
• InChI Key: DHTWYFYJNOOSDD-NRNHFWIGSA-N
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C=C1I)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OC
• SMILES: CCOC(=O)COC1=C(C=C(C=C1I)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OC

Description

Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate is a chemical compound that has been widely studied in scientific research. It is a member of the thiazolidinone family and has been found to have potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been found to activate certain receptors that are involved in glucose metabolism.
Biochemical and Physiological Effects:
Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has been found to have a number of biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve glucose metabolism. It has also been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it can be difficult and time-consuming to synthesize.

Future Directions

There are a number of future directions for research on Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate. One area of research could be to investigate its potential as an anti-cancer drug. Another area of research could be to explore its potential as a treatment for diabetes. Additionally, further research could be done to better understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate involves the reaction of 2-iodo-6-methoxyphenol with ethyl 4-chloro-3-oxobutanoate in the presence of sodium hydride. The resulting product is then reacted with 2-[(4-methoxyphenyl)imino]-3-methyl-4-thiazolidinone to form Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate.

Scientific Research Applications

Ethyl [2-iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetate has been found to have potential applications in the field of medicine. It has been studied for its anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been found to have potential as an anti-cancer drug.